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Compound of Interest

Compound Name: Tattoo C

Cat. No.: B1230777 Get Quote

Following a comprehensive search of scientific literature and public databases, the term

"Tattoo C" does not correspond to any known protein, gene, or other biological molecule within

the field of structural biology. The search results indicate that "Tattoo C" is primarily associated

with a commercial fungicide product.

Extensive queries for "Tattoo C structural biology," "Tattoo C protein structure," and related

terms did not yield any relevant information in the context of molecular or structural biology.

The scientific literature predominantly discusses "Tattoo C" as a fungicide containing the active

ingredients propamocarb hydrochloride and chlorothalonil, used for controlling late blight in

potatoes.[1][2][3] Studies on this product focus on its efficacy in agricultural applications and its

effects on fungal pathogens,[1][2][3] rather than the structural analysis of a specific biological

molecule.

The term "tattoo" in a biological context is generally associated with the practice of tattooing

skin and the immunological and physiological responses to tattoo inks.[4] Research in this area

explores the composition of inks, potential health risks, and the development of "tech tattoos"

for monitoring physiological signals.[5][6][7][8] However, these studies do not refer to a specific

biological entity named "Tattoo C."

Given the lack of any identifiable biological molecule or structure referred to as "Tattoo C" in

the available scientific and research databases, it is not possible to provide the requested in-

depth technical guide. The core requirements of data presentation, experimental protocols, and

visualizations cannot be fulfilled without a defined subject.
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It is possible that "Tattoo C" is a misnomer, an internal project name not yet in the public

domain, or a highly niche subject not indexed in the searched databases. Without further

clarification or an alternative name for the molecule of interest, a detailed report on its structural

biology cannot be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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